![molecular formula C10H13NO2S B009550 Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate CAS No. 108354-78-5](/img/structure/B9550.png)
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
Overview
Description
Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (M-BTHC) is an organic compound belonging to the class of benzothiophenes. It is a colorless crystalline solid with a melting point of 131-132 °C. M-BTHC has been used as a pharmaceutical intermediate and as a reagent in organic synthesis. Its unique structure and properties make it a valuable tool in the synthesis of other compounds and in scientific research.
Scientific Research Applications
Crystal Structure Analysis
The crystal structure of methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied. Researchers found that its structure includes a thiophene ring substituted by a 2-amino group and a 3-methyl ester group, with the carbonyl group having a cis orientation relative to the C2=C3 double bond. This structure is stabilized by intra- and intermolecular N-H···O hydrogen bonds (Vasu et al., 2004).
Synthesis and Biological Activity
The compound has been utilized in the synthesis of various biologically active derivatives. For instance, its conversion into ethyl 2-(acetylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate led to the creation of compounds with promising antibacterial and antifungal activity. Some derivatives also exhibited anti-inflammatory activity (Narayana et al., 2006).
Chemical Transformations
Another study focused on chemoselective synthesis from 3-formyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic acid, using Et3SiH/I2 as a reducing agent. The resulting compound was characterized by various spectroscopic methods (Jayaraman et al., 2010).
Targeted Synthesis for Pharmacological Applications
Researchers have targeted the synthesis and analysis of azomethine derivatives of this compound for pharmacological applications. The objective was to optimize synthesis conditions and develop high-performance liquid chromatography (HPLC) analysis methods for these derivatives, which show potential cytostatic, antitubercular, and anti-inflammatory activity (Chiriapkin et al., 2021).
Novel Tandem Transformations
The compound has been used in novel transformations for thienopyrimidine synthesis. This includes the study of amino and carbonyl/nitrile groups in Gewald thiophenes, leading to the synthesis of new thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidines and 2-(5-amino-1H-1,2,3-triazol-1-yl)thiophenes (Pokhodylo et al., 2010).
Exploring New Heterocyclic Systems
The compound has been pivotal in synthesizing new heterocyclic systems with potential anticancer properties. Synthesizing derivatives from ethyl 4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate revealed novel thiadiazine ring-containing heterocyclic systems (Santagati et al., 1993).
Mechanism of Action
Target of Action
The primary targets of Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific targets and their roles .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, or the proportion of the drug that enters circulation and can have an active effect .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect how this compound interacts with its targets and exerts its effects .
Properties
IUPAC Name |
methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2S/c1-13-10(12)8-6-4-2-3-5-7(6)14-9(8)11/h2-5,11H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKYYKIHEIOOWRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC2=C1CCCC2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10373419 | |
Record name | Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10373419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
108354-78-5 | |
Record name | Methyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10373419 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 108354-78-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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